Ethyl D-norleucinate hydrochloride
Description
Ethyl D-norleucinate hydrochloride (CAS: 127641-81-0) is an ethyl ester derivative of the non-proteinogenic amino acid D-norleucine, with the molecular formula C₈H₁₈ClNO₂ and a molecular weight of 195.69 g/mol . The compound features a branched hydrocarbon chain and a hydrochloride salt, making it soluble in polar solvents. It is primarily utilized in pharmaceutical research as a chiral building block for peptide synthesis or as an intermediate in drug development.
Properties
CAS No. |
127641-81-0 |
|---|---|
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
196 |
Synonyms |
Ethyl D-norleucinate hydrochloride |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Derivatives
The following compounds share structural similarities with Ethyl D-norleucinate hydrochloride, differing in backbone length, stereochemistry, or functional groups:
Key Observations:
- Stereochemistry: this compound’s D-configuration distinguishes it from L-isoleucine derivatives, affecting its biological activity and synthetic applications .
- Chain Length: O-Ethyl-D-norvaline hydrochloride has a shorter carbon chain, reducing hydrophobicity compared to this compound .
- Ester Group : Methyl esters (e.g., Methyl L-isoleucinate hydrochloride) exhibit lower molecular weights and altered solubility profiles compared to ethyl esters .
Analytical Characterization
- HPLC: Used for purity assessment, as demonstrated for nortriptyline hydrochloride and fluphenazine hydrochloride (Table 1, ). This compound likely requires similar reversed-phase HPLC methods.
- FTIR : Functional group analysis, such as ester C=O stretches (~1740 cm⁻¹), is critical for validating structural integrity, as applied to clindamycin hydrochloride .
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